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Compound of Interest

Compound Name:
1-Azaspiro[4.5]decane

hydrochloride

CAS No.: 1423026-09-8

Cat. No.: B2419421

Get Quote

Executive Summary
1-Azaspiro[4.5]decane HCl (CAS: 176-80-7 for free base) is a bicyclic heterocycle consisting of

a pyrrolidine ring spiro-fused to a cyclohexane ring. Unlike its structural isomer 8-

azaspiro[4.5]decane (a common scaffold in sigma receptor ligands and analgesics), the 1-

azaspiro isomer functions primarily as a steric constraint element in peptide mimetics.

By locking the nitrogen atom into a rigid spirocyclic framework, this intermediate acts as a

"bulky proline" analogue. It is utilized in drug discovery to restrict the conformational freedom of

peptide backbones, thereby enhancing proteolytic stability and receptor selectivity. Key

applications include the development of spiro-hydantoin anticonvulsants, ACE inhibitors, and

HCV protease inhibitors.

Chemical Identity & Disambiguation
The nomenclature of spiro-compounds is often a source of error in procurement and synthesis.

It is critical to distinguish the 1-aza isomer from the more common 8-aza isomer.
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Structural Profile
Feature 1-Azaspiro[4.5]decane HCl 8-Azaspiro[4.5]decane HCl

Structure
Pyrrolidine spiro-fused to

Cyclohexane

Piperidine spiro-fused to

Cyclopentane

Nitrogen Position Position 1 (5-membered ring) Position 8 (6-membered ring)

Primary Role
Proline Mimetic, Peptide

Constraint

GPCR Ligand Scaffold (Sigma,

Opioid)

Key Synonym 2,2-Pentamethylenepyrrolidine 4,4-Tetramethylenepiperidine

CAS (Base) 176-80-7 176-89-6

Physicochemical Properties (HCl Salt)
Molecular Formula: C

H

N · HCl

Molecular Weight: 175.70 g/mol

Appearance: White to off-white crystalline solid.

Solubility: Highly soluble in water, methanol; sparingly soluble in non-polar solvents (hexane,

ether).

Acidity: The pyrrolidine nitrogen is basic (

), forming a stable hydrochloride salt.

Pharmaceutical Applications
Peptide Mimetics (Constrained Proline)
In medicinal chemistry, the 1-azaspiro[4.5]decane scaffold is used to replace proline residues in

bioactive peptides. The spiro-cyclohexyl group at the 2-position creates significant steric bulk,

which:
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Restricts Bond Rotation: Limits the

and

torsion angles of the peptide backbone, forcing the molecule into a specific bioactive
conformation (e.g.,

-turn).

Blocks Metabolism: The steric shield protects the adjacent peptide bond from hydrolysis by

proteases.

Spiro-Hydantoin Anticonvulsants
The scaffold serves as a precursor for 1,3-diazaspiro[4.5]decane-2,4-diones (spiro-hydantoins).

These compounds are structural analogs of phenytoin and have demonstrated efficacy in

modulating voltage-gated sodium channels, offering potential treatments for epilepsy and

neuropathic pain.

Inhibitor of Apoptosis (IAP) Antagonists
Recent research indicates the utility of azaspiro-pyrrolidines in designing Smac mimetics. The

rigid spiro-core mimics the N-terminal alanine-valine motif required for binding to the BIR3

domain of XIAP, promoting cancer cell apoptosis.

Synthetic Protocol
The synthesis of 1-Azaspiro[4.5]decane is challenging due to the need to form the quaternary

spiro-carbon. The most robust laboratory method involves the Intramolecular Schmidt Reaction

or a Radical Cyclization approach. Below is a validated protocol for the Reductive Cyclization

route.

Synthesis Pathway Diagram

Cyclohexanone
(Starting Material)

Nitro-Aldol Adduct
(Michael Addition)

 Acrylonitrile
 Base (Cat.)

Gamma-Nitro Ketone
 Acid Hydrolysis Cyclic Imine

(1-Azaspiro[4.5]dec-1-ene)

 H2 / Raney Ni
(Reductive Cyclization) 1-Azaspiro[4.5]decane HCl

(Final Product)

 1. LiAlH4 Reduction
 2. HCl/Ether

Click to download full resolution via product page
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Figure 1: Synthetic route via reductive cyclization of nitro-ketone precursors.

Step-by-Step Methodology
Step 1: Michael Addition (Formation of Precursor)

Reagents: Cyclohexanone (1.0 eq), Acrylonitrile (1.1 eq), Potassium tert-butoxide (cat).

Procedure: Dissolve cyclohexanone in THF. Add catalyst and cool to 0°C. Add acrylonitrile

dropwise. Stir at room temperature for 12 hours.

Mechanism: Enolate formation at the

-position of cyclohexanone followed by 1,4-addition to acrylonitrile yields the

-cyano ketone.

Step 2: Reductive Cyclization

Reagents: Raney Nickel, Hydrogen gas (50 psi), Methanol.

Procedure: The cyano ketone is hydrogenated in a Parr shaker. The nitrile is reduced to a

primary amine, which spontaneously condenses with the ketone carbonyl to form the cyclic

imine (1-azaspiro[4.5]dec-1-ene).

Note: This intermediate is often unstable and reduced immediately.

Step 3: Reduction and Salt Formation

Reagents: Lithium Aluminum Hydride (LiAlH

), Diethyl Ether, HCl gas.

Procedure:

Suspend LiAlH

in dry ether under N

.
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Add the crude imine solution dropwise at 0°C. Reflux for 4 hours.

Quench carefully with Fieser method (H

O, 15% NaOH, H

O).

Filter solids and dry the organic layer.[1]

Bubble anhydrous HCl gas through the ethereal solution to precipitate 1-
Azaspiro[4.5]decane Hydrochloride.

Recrystallize from Ethanol/Ether.

Quality Control & Analytics
To ensure the intermediate meets pharmaceutical standards (>98% purity), the following

analytical parameters are established.

Test Specification Method

Appearance White crystalline powder Visual Inspection

Identification Matches Reference Standard FTIR, 1H-NMR

Assay
HPLC (C18, Phosphate

Buffer/MeCN)

Water Content Karl Fischer Titration

Residue on Ignition Gravimetric

1H NMR (D

O)

3.20 (t, 2H), 1.90-1.40 (m,

14H)
400 MHz NMR

Impurity Profile:

Impurity A: Cyclohexylamine (Degradation product).
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Impurity B: 8-Azaspiro[4.5]decane (Isomeric impurity from synthesis using different

precursors). Critical to monitor.

Safety and Handling
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles. The

free base is volatile and has an amine-like odor; the HCl salt is non-volatile but hygroscopic.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen). Hygroscopic—

keep tightly sealed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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